Cas no 122872-00-8 (Ganschisandrin)
Ganschisandrin structure
Product Name:Ganschisandrin
CAS No:122872-00-8
MF:C22H28O5
MW:372.454727172852
CID:195644
PubChem ID:11975478
Update Time:2024-03-01
Ganschisandrin Chemical and Physical Properties
Names and Identifiers
-
- Furan,2,5-bis(3,4-dimethoxyphenyl)tetrahydro-3,4-dimethyl-, (2S,3R,4S,5S)-
- Furan,2,5-bis(3,4-dimethoxyphenyl)tetrahydro-3,4-dimethyl-, [2S-(2a,3a,4a,5b)]-
- Ganschisandrin
- ganschisandrine
- Q27138009
- CHEMBL469500
- (2S,3R,4S,5S)-2,5-bis(3,4-dimethoxyphenyl)-3,4-dimethyloxolane
- 122872-00-8
- CHEBI:69668
- SCHEMBL14064770
-
- Inchi: 1S/C22H28O5/c1-13-14(2)22(16-8-10-18(24-4)20(12-16)26-6)27-21(13)15-7-9-17(23-3)19(11-15)25-5/h7-14,21-22H,1-6H3/t13-,14+,21-,22-/m0/s1
- InChI Key: JLJAVUZBHSLLJL-RZMCSOMXSA-N
- SMILES: O1[C@H](C2C=CC(=C(C=2)OC)OC)[C@H](C)[C@H](C)[C@H]1C1C=CC(=C(C=1)OC)OC
Computed Properties
- Exact Mass: 372.19367399g/mol
- Monoisotopic Mass: 372.19367399g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 27
- Rotatable Bond Count: 6
- Complexity: 418
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.2
- XLogP3: 4.4
Ganschisandrin Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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